Cas no 71620-34-3 (5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester)

5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester is a benzofuran derivative with a ketone functionality at the 3-position and an ester group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the reactive carbonyl and ester groups, make it suitable for further functionalization through nucleophilic addition or condensation reactions. The methyl ester enhances solubility in organic solvents, facilitating purification and downstream reactions. This product is valued for its stability under standard conditions and its utility in constructing complex heterocyclic frameworks.

5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester structure

71620-34-3 structure

Product Name:5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester

CAS No:71620-34-3

MF:C₁₀H₈O₄

MW:192.168123245239

MDL:MFCD20462521

CID:1751057

PubChem ID:20199308

Update Time:2025-10-07

5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester
- SCHEMBL9118239
- methyl 3-oxo-2,3-dihydrobenzofuran-5-carboxylate
- 71620-34-3
- AT38495
- CXPJHVIGQJKJJY-UHFFFAOYSA-N
- 5-Methoxycarbonylbenzofuran-3-(2H)one
- MDL： MFCD20462521
- Inchi： 1S/C10H8O4/c1-13-10(12)6-2-3-9-7(4-6)8(11)5-14-9/h2-4H,5H2,1H3
- InChI Key： CXPJHVIGQJKJJY-UHFFFAOYSA-N
- SMILES： O1CC(C2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

Exact Mass: 192.04224
Monoisotopic Mass: 192.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

5-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1000178-5g	methyl 3-oxo-2,3-dihydrobenzofuran-5-carboxylate	71620-34-3	95%	5g	$2500	2024-08-02
eNovation Chemicals LLC	Y1000178-5g	methyl 3-oxo-2,3-dihydrobenzofuran-5-carboxylate	71620-34-3	95%	5g	$2500	2025-02-26
eNovation Chemicals LLC	Y1000178-5g	methyl 3-oxo-2,3-dihydrobenzofuran-5-carboxylate	71620-34-3	95%	5g	$2500	2025-02-28